2-Cyano-N-(4-difluoromethylsulfanyl-phenyl)-acetamide
Description
2-Cyano-N-(4-difluoromethylsulfanyl-phenyl)-acetamide (2-CN-DFMSA) is a novel small molecule that has recently been developed for use in scientific research. It is a versatile compound, with a wide range of potential applications in the laboratory.
Scientific Research Applications
Synthesis and Antimicrobial Evaluation
A key application of 2-Cyano-N-(4-difluoromethylsulfanyl-phenyl)-acetamide is in the synthesis of novel heterocyclic compounds with potential antimicrobial properties. For instance, this compound has been utilized to create new thiazole, pyridone, pyrazole, chromene, and hydrazone derivatives bearing a biologically active sulfonamide moiety. These derivatives have been synthesized through various reactions, including cycloaddition and diazotization, and have shown promising results in in vitro antibacterial and antifungal evaluations (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).
Role in Heterocyclic Synthesis
2-Cyano-N-(4-sulfamoylphenyl) acetamide has been described as an important synthon in the synthesis of polyfunctionalized heterocyclic compounds. This review highlights its utility in generating diverse heterocyclic frameworks, showcasing the compound's reactivity and versatility in organic synthesis (Gouda, 2014).
Development of Anticancer Derivatives
Another research avenue explores the use of 2-Cyano-N-(tetrahydrocarbazole)acetamide for creating arylazocarbazole derivatives with potential biological interest, especially in the context of cancer treatment. Such derivatives have been synthesized and evaluated, contributing to the expanding library of compounds with anticancer activity (Fadda, Etman, Sarhan, & El-Hadidy, 2010).
Antimicrobial Activity of Isoxazole-Based Heterocycles
Further expanding its application in antimicrobial research, 2-cyano-N-(4-{[(5-methylisoxazol-3-yl)amino]sulfonyl}phenyl)acetamide has been used to synthesize isoxazole-based heterocycles. These compounds were tested for their in vitro antibacterial and antifungal activities, demonstrating the compound's potential as a precursor for developing new antimicrobial agents (Darwish, Atia, & Farag, 2014).
properties
IUPAC Name |
2-cyano-N-[4-(difluoromethylsulfanyl)phenyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8F2N2OS/c11-10(12)16-8-3-1-7(2-4-8)14-9(15)5-6-13/h1-4,10H,5H2,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LPJHGYHDEVGPTG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NC(=O)CC#N)SC(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8F2N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-cyano-N-{4-[(difluoromethyl)sulfanyl]phenyl}acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[[(E)-2-(4-chlorophenyl)ethenyl]sulfonylamino]-5-methylbenzoic acid](/img/structure/B2764342.png)
![(Z)-N-(4-ethoxy-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-3,4-dimethylbenzamide](/img/structure/B2764344.png)
![5-((3,4-dichlorophenyl)(3,4-dihydroisoquinolin-2(1H)-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol](/img/structure/B2764347.png)
![(Z)-2-(3-oxo-3-(4-(3-phenylallyl)piperazin-1-yl)propyl)-1H-benzo[de]isoquinoline-1,3(2H)-dione](/img/structure/B2764353.png)
![4-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methoxyphenyl)phthalazin-1(2H)-one](/img/structure/B2764354.png)
![5-(2-oxo-2-piperidin-1-ylethyl)-1-propyl[1,2,4]triazolo[4,3-a]quinoxalin-4(5H)-one](/img/structure/B2764361.png)
